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Compound of Interest

Compound Name:
2-Chloro-N-(2-

furylmethyl)isonicotinamide

CAS No.: 132222-42-5

Cat. No.: B2627572

Get Quote

Part 1: Executive Safety Directives (Immediate
Action)
STOP. Before handling 2-Chloro-N-(2-furylmethyl)isonicotinamide (CAS: 796106-50-8),

verify the following three critical parameters. Failure to adhere to these checks constitutes a

significant safety violation and environmental non-compliance risk.

Halogen Status: This compound contains Chlorine. It MUST be segregated into the

Halogenated Waste Stream. Never mix with non-halogenated solvents (e.g., pure

Acetone/Methanol) if your facility separates these streams for cost/recycling.

Drain Prohibition: Under no circumstances shall this compound, or solutions containing it, be

discharged into municipal wastewater systems. The pyridine and furan moieties pose aquatic

toxicity risks.

Acid Sensitivity: The furan ring is acid-sensitive. Avoid contact with strong mineral acids

(HCl, H₂SO₄) in the waste container to prevent uncontrolled polymerization or exothermic
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decomposition.

Part 2: Chemical Profile & Hazard Assessment
To dispose of a chemical safely, one must understand its reactivity profile. This compound

combines a chloropyridine core with a furan side chain.

Physicochemical Data Table
Property Specification Operational Implication

Chemical Name
2-Chloro-N-(2-

furylmethyl)isonicotinamide

Official shipping/manifest

name.

CAS Number 796106-50-8
Use for waste

profiling/inventory.

Molecular Formula C₁₁H₉ClN₂O₂
High Nitrogen/Chlorine content

requires specific incineration.

Molecular Weight 236.65 g/mol N/A

Physical State
Solid (White to off-white

powder)

Dust inhalation hazard during

transfer.

Solubility DMSO, Methanol, Chloroform
Dictates liquid waste stream

compatibility.

Reactivity & Toxicology Logic
Halogenated Pyridine: The chlorine atom is relatively stable but defines the waste as

"Halogenated." Upon incineration, this releases Hydrogen Chloride (HCl) gas, requiring

scrubbers found only in regulated hazardous waste incinerators.

Furan Moiety: While the amide linkage stabilizes the furan ring, furans are generally

considered structural alerts for toxicity. They must be treated as potential

carcinogens/mutagens until proven otherwise.

Incompatibilities: Strong oxidizers (peroxides, nitric acid) can cleave the furan ring violently.

[1]
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Part 3: Waste Segregation & Pre-Disposal
Stabilization
Proper segregation is the primary defense against reaction in the waste drum.

The "Halogen Rule"
Because the molecule contains Chlorine, it defaults to the Halogenated waste profile. Even if

dissolved in a non-halogenated solvent (like Ethanol), the presence of the solute (the

compound) often necessitates tagging the entire mixture as halogenated depending on

concentration thresholds (typically >1-2%).

Protocol: Always default to Halogenated Organic Waste to ensure the highest level of treatment

(High-Temperature Incineration).

Visualization: Segregation Logic Flow
The following diagram illustrates the decision matrix for segregating this specific compound

based on its physical state and mixture components.
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Waste: 2-Chloro-N-(2-furylmethyl)
isonicotinamide

Determine Physical State
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(Trace-Contaminated Debris)

Gloves/Paper

Stream B: Lab Pack / P-Code
(Pure Substance Vial)

Expired Vial
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Halogenated Solvent
(DCM, Chloroform)

Contains Cl/Br/I

Non-Halogenated Solvent
(MeOH, DMSO, Water)

No Halogens

Stream C: Halogenated Organic Waste
(High BTU Incineration)

Contaminated by Solute (Cl)

Click to download full resolution via product page

Figure 1: Decision Matrix for segregating 2-Chloro-N-(2-furylmethyl)isonicotinamide waste

streams. Note that even non-halogenated solvents containing this compound should often be

routed to the Halogenated stream due to the solute's chlorine content.

Part 4: Detailed Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired or Excess)
Applicable for: Old vials, synthesis yield that failed purity checks.
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Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Avoid metal containers due to potential corrosion over long storage from trace hydrolysis

(HCl generation).

Labeling:

Primary Tag: "Hazardous Waste - Solid Toxic"

Chemical Constituents: Write the full chemical name. Do not use abbreviations or structure

drawings alone.

Hazard Checkbox: Mark "Toxic" and "Irritant."

Secondary Containment: Place the primary container inside a clear zip-seal bag before

placing it into the satellite accumulation drum. This prevents dust dispersion if the jar breaks.

Disposal Path: This will be "Lab Packed" by your waste vendor for incineration.

Scenario B: Disposal of Solutions (HPLC Waste, Mother
Liquors)
Applicable for: Reaction mixtures, NMR tubes, HPLC effluent.

Compatibility Check: Ensure the waste carboy does not contain strong acids (Nitric/Sulfuric)

or oxidizers.[2]

Solvent Stream Selection:

If solvent is DCM/Chloroform: Pour directly into the Halogenated Waste carboy.

If solvent is Methanol/DMSO: Although the solvent is non-halogenated, the solute (2-
Chloro-N-(2-furylmethyl)isonicotinamide) contains chlorine.

Best Practice: Dispose of in the Halogenated Waste carboy to prevent contaminating

the non-halogenated fuel-blending stream.

Rinsing: Triple rinse the original vessel with a small volume of compatible solvent and add

the rinsate to the waste carboy.
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Scenario C: Contaminated Debris (Gloves, Weigh Boats)
Trace vs. Bulk:

Trace (Empty vials, gloves): Dispose of in the Solid Hazardous Waste bin (often a yellow

or black bag/drum). Do not use regular trash.

Bulk (Spill cleanup materials): If a spill pad is saturated, seal it in a separate bag/jar to

prevent off-gassing or leaching before placing it in the solid waste drum.

Part 5: Regulatory & Compliance Framework
(RCRA)
While this specific compound is not explicitly "P-listed" or "U-listed" by the EPA (USA) by name,

it falls under the "Characteristic" and "Process" waste rules.

Waste Characterization: Generator Knowledge is sufficient to classify this as hazardous

based on the SDS (Irritant/Toxicity).

EPA Waste Codes (suggested for profiling):

If the waste solution is flammable (e.g., in MeOH): D001 (Ignitable).

If the compound exhibits toxicity characteristic leaching (unlikely for this specific amide but

possible): D000 (General Hazardous).

Halogenated Solvents (F-Codes): If dissolved in spent Methylene Chloride, apply F002.

Self-Validation Step: Before sealing any waste container, ask: "If this container leaks, will the

contents react with the floor or other nearby waste?" If the answer is yes (e.g., acid sensitivity),

you have failed the segregation protocol.

Part 6: Emergency Contingencies
Spill Response:

Isolate: Evacuate the immediate area (10 ft radius).
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PPE: Don Nitrile gloves (double gloved recommended), safety goggles, and a lab coat. Use

a P95/N95 dust mask if powder is airborne.

Neutralization: Not required for this amide.

Cleanup:

Solid: Gently sweep into a dustpan. Avoid creating dust.[3][4][5] Wipe surface with a

solvent-dampened pad (Acetone/Ethanol).

Liquid: Absorb with vermiculite or polypropylene pads.

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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